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Compound of Interest

Compound Name: CCT239065

Cat. No.: B15613325 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the proper handling and

disposal of CCT239065, a potent mutant protein kinase inhibitor that blocks DNA synthesis.[1]

Adherence to these protocols is essential for ensuring personnel safety, maintaining a

compliant laboratory environment, and mitigating environmental contamination. This guidance

is intended for researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for CCT239065 (CAS No. 1163719-51-4) was

not publicly available at the time of this writing. The following procedures are based on best

practices for the disposal of hazardous research-grade chemical compounds, particularly those

with potential cytotoxic or mutagenic properties, such as DNA synthesis inhibitors. It is

mandatory to obtain and review the official Safety Data Sheet from your supplier and consult

with your institution's Environmental Health and Safety (EHS) department before handling or

disposing of this compound.

Key Compound Information
All quantitative safety data must be sourced directly from the manufacturer's SDS. The table

below includes known identifiers for CCT239065 and lists critical data points that must be

confirmed from the official SDS.
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Identifier Value Source / Note

Chemical Name CCT239065 -

CAS Number 1163719-51-4 [1]

Molecular Formula C29H29N7O3S [1]

Molecular Weight 555.7 g/mol [1]

Acute Toxicity (e.g., LD50)
Data not available. Refer to

manufacturer's SDS.
Crucial for risk assessment.

Specific Hazards
Data not available. Refer to

manufacturer's SDS.

Likely includes cytotoxicity,

mutagenicity, and

teratogenicity.

Storage Conditions

Store lyophilized at -20°C,

keep desiccated. In solution,

store at -20°C and use within 1

month.

[1]

Personal Protective Equipment
Refer to manufacturer's SDS

and institutional protocols.

See detailed PPE

requirements below.

Experimental Protocols: Step-by-Step Disposal
Procedures
The proper disposal of CCT239065 and associated waste is a critical part of the experimental

workflow. The following steps provide a clear protocol for managing waste generated from the

use of this compound.

Personal Protective Equipment (PPE)
Due to the compound's nature as a DNA synthesis inhibitor, it should be handled as a

potentially hazardous substance. All personnel must wear the following PPE when handling

CCT239065 in any form (solid, in solution, or as waste):

Eye Protection: Chemical safety goggles and a face shield.
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Hand Protection: Double-gloving with compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat, preferably a disposable one, or a chemical-resistant apron.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of any dust or aerosols.

Waste Segregation and Collection
Proper segregation of waste at the point of generation is crucial to ensure safe and compliant

disposal.

Solid Waste:

Includes contaminated gloves, bench paper, pipette tips, and vials containing residual

CCT239065 powder.

Collect in a dedicated, clearly labeled hazardous waste container with a secure lid.

Do not mix with non-hazardous laboratory trash.

Liquid Waste:

Includes unused solutions of CCT239065, contaminated solvents, and aqueous solutions

from experiments.

Collect in a dedicated, leak-proof, and chemically compatible hazardous waste container

(e.g., a labeled glass or polyethylene bottle).

Do not dispose of any liquid containing CCT239065 down the drain.

Sharps Waste:

Needles, syringes, or any other contaminated sharp objects must be placed in a

designated sharps container that is puncture-resistant and leak-proof.

Hazardous Waste Container Labeling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15613325?utm_src=pdf-body
https://www.benchchem.com/product/b15613325?utm_src=pdf-body
https://www.benchchem.com/product/b15613325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containers must be labeled immediately upon the first addition of waste. The label

must include:

The words "Hazardous Waste".

The full chemical name: CCT239065.

The CAS Number: 1163719-51-4.

An indication of the primary hazards (e.g., "Toxic," "Cytotoxic").

The accumulation start date.

The name of the principal investigator and the laboratory location.

Storage of Hazardous Waste
Store all hazardous waste containers in a designated, secure satellite accumulation area

within the laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Store liquid waste containers in secondary containment to prevent spills.

Final Disposal
Once a waste container is full, or if it has been in accumulation for the maximum time

allowed by your institution (e.g., 90 days), arrange for its collection by your institution's EHS

department.

Follow all institutional procedures for requesting a hazardous waste pickup. Do not attempt

to transport or dispose of the waste outside of official institutional channels.

Mandatory Visualization
The following diagram illustrates the decision-making and workflow for the proper disposal of

CCT239065 and associated materials.
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Caption: Disposal workflow for CCT239065 from preparation to final EHS collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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